Cas no 728043-42-3 (1H-PYRAZOLE-4-CARBOXALDEHYDE, 3-METHYL-1-[4-(TRIFLUOROMETHYL)PHENYL]-)

• Product Name: 1H-PYRAZOLE-4-CARBOXALDEHYDE, 3-METHYL-1-[4-(TRIFLUOROMETHYL)PHENYL]-
• CAS No: 728043-42-3
• MF: C₁₂H₉F₃N₂O
• MW: 254.207873106003
• CID: 3232902
• PubChem ID: 59749578
• Update Time: 2025-04-21

1H-PYRAZOLE-4-CARBOXALDEHYDE, 3-METHYL-1-[4-(TRIFLUOROMETHYL)PHENYL]- Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE-4-CARBOXALDEHYDE, 3-METHYL-1-[4-(TRIFLUOROMETHYL)PHENYL]-
• DB-087849
• RIFPAKBMHNPRHM-UHFFFAOYSA-N
• 3-methyl-1-[4-(trifluoromethyl)phenyl]pyrazole-4-carbaldehyde
• 728043-42-3
• SCHEMBL718415

• Inchi： 1S/C12H9F3N2O/c1-8-9(7-18)6-17(16-8)11-4-2-10(3-5-11)12(13,14)15/h2-7H,1H3
• InChI Key： RIFPAKBMHNPRHM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)N1C=C(C=O)C(C)=N1)(F)F

Computed Properties

• Exact Mass: 254.06669740Da
• Monoisotopic Mass: 254.06669740Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 34.9Ų